Cas no 56666-36-5 (Phosphorous acid, methyl bis(trimethylsilyl) ester)

• Product Name: Phosphorous acid, methyl bis(trimethylsilyl) ester
• CAS No: 56666-36-5
• MF: C₇H₂₁O₃PSi₂
• MW: 240.384605169296
• CID: 348173
• PubChem ID: 614380
• Update Time: 2025-04-19

Phosphorous acid, methyl bis(trimethylsilyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid, methyl bis(trimethylsilyl) ester
• methyl bis(trimethylsilyl) phosphite
• TWEVMFXSRVBEOE-UHFFFAOYSA-N
• DTXSID50346723
• 56666-36-5
• Methyl bis(trimethylsilyl) phosphite #
• SCHEMBL2855280

• Inchi： 1S/C7H21O3PSi2/c1-8-11(9-12(2,3)4)10-13(5,6)7/h1-7H3
• InChI Key： TWEVMFXSRVBEOE-UHFFFAOYSA-N
• SMILES： P(OC)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 240.07673
• Monoisotopic Mass: 240.07668459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69